PhiKan 083 hydrochloride

• CAS No.: 1050480-30-2
• Product Name: PhiKan 083 hydrochloride
• Molecular Formula: C16H19ClN2
• Molecular Weight: 274.79 g/mol
• IUPAC Name: 1-(9-ethylcarbazol-3-yl)-N-methylmethanamine;hydrochloride
• Standard InChI: InChI=1S/C16H18N2.ClH/c1-3-18-15-7-5-4-6-13(15)14-10-12(11-17-2)8-9-16(14)18;/h4-10,17H,3,11H2,1-2H3;1H
• Standard InChIKey: IXWVUPURFWFRNE-UHFFFAOYSA-N
• SMILES: CCN1C2=C(C=C(C=C2)CNC)C3=CC=CC=C31.Cl
• Canonical SMILES: CCN1C2=C(C=C(C=C2)CNC)C3=CC=CC=C31.Cl
• Appearance: Solid powder
• Description: PhiKan-083 is a stabilizer of p53 mutant Y220C.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: PhiKan-083; PhiKan 083; PhiKan083
• Reference: 1: Bauer MR, Jones RN, Baud MG, Wilcken R, Boeckler FM, Fersht AR, Joerger AC, Spencer J. Harnessing Fluorine-Sulfur Contacts and Multipolar Interactions for the Design of p53 Mutant Y220C Rescue Drugs. ACS Chem Biol. 2016 Aug 19;11(8):2265-74. doi: 10.1021/acschembio.6b00315. Epub 2016 Jun 21. PubMed PMID: 27267810; PubMed Central PMCID: PMC4994063.; 2: Rauf SM, Endou A, Takaba H, Miyamoto A. Effect of Y220C mutation on p53 and its rescue mechanism: a computer chemistry approach. Protein J. 2013 Jan;32(1):68-74. doi: 10.1007/s10930-012-9458-x. PubMed PMID: 23315175.; 3: Wiman KG. Pharmacological reactivation of mutant p53: from protein structure to the cancer patient. Oncogene. 2010 Jul 29;29(30):4245-52. doi: 10.1038/onc.2010.188. Epub 2010 May 24. Review. PubMed PMID: 20498645.; 4: Boeckler FM, Joerger AC, Jaggi G, Rutherford TJ, Veprintsev DB, Fersht AR. Targeted rescue of a destabilized mutant of p53 by an in silico screened drug. Proc Natl Acad Sci U S A. 2008 Jul 29;105(30):10360-5. doi: 10.1073/pnas.0805326105. Epub 2008 Jul 23. PubMed PMID: 18650397; PubMed Central PMCID: PMC2492497.
• PubChem Compound: 16255105
• Last Modified: Nov 11 2021